1-Octyl-5-oxopyrrolidine-3-carboxylic acid

• CAS No.: 58505-91-2
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 1-octyl-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H23NO3/c1-2-3-4-5-6-7-8-14-10-11(13(16)17)9-12(14)15/h11H,2-10H2,1H3,(H,16,17)
• InChI Key: KTVSYQGGEIIOPJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN1CC(CC1=O)C(=O)O

Description

1-Octyl-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H23NO3 and its molecular weight is 241.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

129 g of octylamine, 130 g of itaconic acid and 149 g of triethanolamine were used to obtain 391 g of N-octyl-5-oxopyrrolidine-3-carboxylic acid triethanolammonium salt with

Synthesis routes and methods II

Procedure details

129 g of octylamine, 130 g of itaconic acid and 61 g of monoethanolamine were used to obtain 303 g of N-octyl-5-oxopyrrolidine-3-carboxylic acid monoethanolammonium salt with